Cas no 137034-69-6 (Dodecanoic acid,12-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester, [1aR-(1aa,1bb,4ab,7aa,7ba,8a,9b,9aa)]- (9CI))

• Product Name: Dodecanoic acid,12-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester, [1aR-(1aa,1bb,4ab,7aa,7ba,8a,9b,9aa)]- (9CI)
• CAS No: 137034-69-6
• MF: C₄₃H₅₈N₄O₁₂
• MW: 822.940232753754
• CID: 159139
• PubChem ID: 132020
• Update Time: 2025-04-19

Dodecanoic acid,12-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester, [1aR-(1aa,1bb,4ab,7aa,7ba,8a,9b,9aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,12-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester, [1aR-(1aa,1bb,4ab,7aa,7ba,8a,9b,9aa)]- (9CI)
• Dodecanoic acid,12-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1a,1b,4,4a,5,7a,7b,8
• Nbd-tpa
• phorbol-13-acetate-12-N-methyl-N-4-(N,N'-di(2-hydroxyethyl)amino)-7-nitrobenz-2-oxa-1,3-diazole-aminododecanoate
• (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-9a-(Acetyloxy)-3-((acetyloxy)methyl)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa(3,4)benz(1,2-e)azulen-9-yl 12-(methyl(7-nitro-4-benzofurazanyl)amino)dodecanoate
• [(1S,2S,6R,10S,11R,13S,14R,15R)-13-acetyloxy-8-(acetyloxymethyl)-1,6-dihydroxy-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] 12-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]dodecanoate
• 137034-69-6
• DTXSID50929671
• 9a-(Acetyloxy)-3-[(acetyloxy)methyl]-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-1H-cyclopropa[3,4]benzo[1,2-e]azulen-9-yl 12-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]dodecanoate
• Dodecanoic acid, 12-(methyl(7-nitro-4-benzofurazanyl)amino)-, 9a-(acetyloxy)-3-((acetyloxy)methyl)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa(3,4)benz(1,2-e)azulen-9-yl ester, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-

• Inchi： 1S/C43H58N4O12/c1-25-21-33-41(52,38(25)51)23-29(24-56-27(3)48)22-30-37-40(5,6)43(37,58-28(4)49)39(26(2)42(30,33)53)57-34(50)17-15-13-11-9-8-10-12-14-16-20-46(7)31-18-19-32(47(54)55)36-35(31)44-59-45-36/h18-19,21-22,26,30,33,37,39,52-53H,8-17,20,23-24H2,1-7H3/t26-,30+,33-,37-,39-,41-,42-,43-/m1/s1
• InChI Key： IVPOMGYCQKBCHG-KQZNBZGZSA-N
• SMILES： O(C(C)=O)[C@@]12[C@@H]([C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@]4(CC(COC(C)=O)=C[C@H]3[C@@H]1C2(C)C)O)=O)O)OC(CCCCCCCCCCCN(C)C1=CC=C(C2C1=NON=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 822.40534
• Monoisotopic Mass: 822.405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 59
• Rotatable Bond Count: 20
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6

Experimental Properties

• Density: 1.32
• Boiling Point: 863.3°Cat760mmHg
• Flash Point: 475.9°C
• Refractive Index: 1.602
• PSA: 221.73